Cas no 939793-57-4 (1-Bromo-6-chloro-2,3-dihydro-1H-indene)

• Product Name: 1-Bromo-6-chloro-2,3-dihydro-1H-indene
• CAS No: 939793-57-4
• MF: C₉H₈BrCl
• MW: 231.516820907593
• CID: 869595
• PubChem ID: 44607708
• Update Time: 2025-08-04

1-Bromo-6-chloro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-chloro-2,3-dihydro-1H-indene
• NE47648
• EN300-133286
• C9H8BrCl
• 939793-57-4
• AKOS010643649
• DTXSID40659672
• CS-0233406
• 1-Bromo-6-chloro-2,3-dihydro-1H-indene

• Inchi： 1S/C9H8BrCl/c10-9-4-2-6-1-3-7(11)5-8(6)9/h1,3,5,9H,2,4H2
• InChI Key： UOFWMXFFQCFLBJ-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2CC1)Cl

Computed Properties

• Exact Mass: 229.94979g/mol
• Monoisotopic Mass: 229.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Additional information on 1-Bromo-6-chloro-2,3-dihydro-1H-indene

1-Bromo-6-chloro-2,3-dihydro-1H-indene (CAS 939793-57-4): A Versatile Building Block in Organic Synthesis

1-Bromo-6-chloro-2,3-dihydro-1H-indene (CAS 939793-57-4) is an important halogenated indane derivative that has gained significant attention in pharmaceutical and materials science research. This bicyclic compound features both bromine and chlorine substituents on its aromatic ring, making it a valuable intermediate for various coupling reactions and structural modifications.

The molecular structure of 1-Bromo-6-chloro-2,3-dihydro-1H-indene consists of a fused benzene and cyclopentane ring system, with molecular formula C₉H₈BrCl. Researchers particularly value this compound for its balanced reactivity profile - the bromine at position 1 participates readily in cross-coupling reactions, while the chlorine at position 6 offers selective modification opportunities. This dual functionality makes it ideal for constructing complex molecular architectures.

In pharmaceutical applications, 1-Bromo-6-chloro-2,3-dihydro-1H-indene serves as a key precursor for developing novel drug candidates. Recent studies have explored its use in creating kinase inhibitors and GPCR modulators, addressing current research trends in targeted cancer therapies and neurological disorders. The compound's rigid bicyclic framework provides an excellent scaffold for medicinal chemistry optimization.

Materials scientists have employed 1-Bromo-6-chloro-2,3-dihydro-1H-indene in designing organic electronic materials. Its ability to form π-conjugated systems through Suzuki-Miyaura coupling reactions makes it valuable for developing OLED materials and organic semiconductors. This aligns with growing interest in sustainable electronics and energy-efficient display technologies.

The synthesis of 1-Bromo-6-chloro-2,3-dihydro-1H-indene typically involves halogenation of 2,3-dihydro-1H-indene precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's shift toward greener methodologies. Advanced purification techniques ensure high-quality material suitable for sensitive applications.

Analytical characterization of 1-Bromo-6-chloro-2,3-dihydro-1H-indene employs standard techniques including 1H NMR, 13C NMR, and mass spectrometry. The compound typically appears as white to off-white crystals with good stability under proper storage conditions. These properties contribute to its handling advantages in laboratory settings.

Current market trends show increasing demand for halogenated indane derivatives like 1-Bromo-6-chloro-2,3-dihydro-1H-indene, driven by expanding applications in drug discovery and materials science. Suppliers now offer custom synthesis services and various packaging options to meet diverse research needs, from milligram-scale discovery projects to kilogram-scale development programs.

Safety considerations for 1-Bromo-6-chloro-2,3-dihydro-1H-indene follow standard laboratory practices for handling halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended. The compound's stability profile makes it suitable for international shipping under normal conditions.

Researchers frequently search for information about cross-coupling reactions of bromo-chloro indanes and synthetic applications of dihydroindene derivatives, reflecting the compound's utility in modern organic synthesis. The unique reactivity pattern of 1-Bromo-6-chloro-2,3-dihydro-1H-indene continues to inspire novel methodological developments in this field.

Future research directions may explore the use of 1-Bromo-6-chloro-2,3-dihydro-1H-indene in emerging areas such as covalent organic frameworks (COFs) and pharmaceutical cocrystals. The compound's structural features offer intriguing possibilities for designing materials with tailored properties, keeping it relevant in cutting-edge chemical research.

For synthetic chemists and materials scientists, 1-Bromo-6-chloro-2,3-dihydro-1H-indene represents a versatile building block that combines synthetic accessibility with diverse transformation potential. Its balanced reactivity and stable core structure ensure it will remain valuable for addressing current challenges in medicinal chemistry and materials development.